Cas no 808128-00-9 (4-(3-Bromophenyl)thiazole-2-carboxylic acid)

• Product Name: 4-(3-Bromophenyl)thiazole-2-carboxylic acid
• CAS No: 808128-00-9
• MF: C₁₀H₆BrNO₂S
• MW: 284.129140377045
• MDL: MFCD07375228
• CID: 715062
• PubChem ID: 21907538
• Update Time: 2025-10-23

4-(3-Bromophenyl)thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromophenyl)thiazole-2-carboxylic acid
• 2-Thiazolecarboxylicacid, 4-(3-bromophenyl)-
• 4-(3-bromophenyl)-2-Thiazolecarboxylic acid
• 4-(3-BROMO-PHENYL)-THIAZOLE-2-CARBOXYLIC ACID
• 2-Thiazolecarboxylic acid,4-(3-bromophenyl)
• A9965
• MFCD07375228
• CS-0455865
• AKOS015902876
• SY012422
• 2-Thiazolecarboxylic acid, 4-(3-bromophenyl)-
• 4-(3-bromophenyl)thiazole-2-carboxylicacid
• AMY20305
• DTXSID10619884
• AB41470
• 4-(3-BROMOPHENYL)-1,3-THIAZOLE-2-CARBOXYLIC ACID
• SCHEMBL1333216
• 4-(3-bromophenyl)-2-Thiazolecarboxylicacid
• 808128-00-9
• DB-366761

• MDL： MFCD07375228
• Inchi： 1S/C10H6BrNO2S/c11-7-3-1-2-6(4-7)8-5-15-9(12-8)10(13)14/h1-5H,(H,13,14)
• InChI Key： XNJWWOHVTKHZBG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CSC(C(=O)O)=N1

Computed Properties

• Exact Mass: 282.93000
• Monoisotopic Mass: 282.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 462.6±37.0 °C at 760 mmHg
• Flash Point: 233.6±26.5 °C
• PSA: 78.43000
• LogP: 3.27080
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(3-Bromophenyl)thiazole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)